Cas no 286944-34-1 (3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-)

3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)- structure
286944-34-1 structure
Product Name:3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-
CAS No:286944-34-1
MF:C10H14N4
MW:190.244961261749
CID:248666
PubChem ID:45115772
Update Time:2025-04-19

3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-
    • 3-(3-Pyridazinyl)-3,8-diazabicyclo[3.2.1]octane
    • 3-pyridazin-3-yl-3,8-diazabicyclo[3.2.1]octane
    • 286944-34-1
    • SCHEMBL5379483
    • 3,8-Diazabicyclo[3.2.1]octane,3-(3-pyridazinyl)-(9CI)
    • DTXSID60668347
    • 3-(Pyridazin-3-yl)-3,8-diazabicyclo[3.2.1]octane
    • Inchi: 1S/C10H14N4/c1-2-10(13-11-5-1)14-6-8-3-4-9(7-14)12-8/h1-2,5,8-9,12H,3-4,6-7H2
    • InChI Key: INDTZLSYOLLVAH-UHFFFAOYSA-N
    • SMILES: N1C2CN(C3=CC=CN=N3)CC1CC2

Computed Properties

  • Exact Mass: 190.12202
  • Monoisotopic Mass: 190.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41Ų
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3

Experimental Properties

  • PSA: 41.05
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